7,7'-Dichloro-2,2'-bithieno[3,2-b]pyridine

• Molecular Formula: C14H6Cl2N2S2
• Molecular Weight: 337.2 g/mol
• IUPAC Name: 7-chloro-2-(7-chlorothieno[3,2-b]pyridin-2-yl)thieno[3,2-b]pyridine
• InChI: InChI=1S/C14H6Cl2N2S2/c15-7-1-3-17-9-5-11(19-13(7)9)12-6-10-14(20-12)8(16)2-4-18-10/h1-6H
• InChI Key: JPRUBHVQDFUGMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C=C(SC2=C1Cl)C3=CC4=NC=CC(=C4S3)Cl

Description

The compound identified as MFCD32708787 is a chemical entity with significant interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD32708787 involves a series of chemical reactions that are carefully controlled to ensure the purity and yield of the final product. The synthetic route typically includes the following steps:

Initial Reactants: The process begins with the selection of appropriate starting materials, which are often commercially available or synthesized in-house.

Reaction Conditions: The reactions are carried out under specific conditions, including temperature, pressure, and pH, to optimize the formation of the desired product.

Purification: After the reaction is complete, the product is purified using techniques such as crystallization, distillation, or chromatography to remove any impurities.

Industrial Production Methods

In an industrial setting, the production of MFCD32708787 is scaled up to meet demand. This involves:

Large-Scale Reactors: Utilizing large-scale reactors to handle the increased volume of reactants.

Automation: Implementing automated systems to monitor and control reaction conditions, ensuring consistency and efficiency.

Quality Control: Rigorous quality control measures are in place to ensure that the final product meets industry standards.

Chemical Reactions Analysis

Types of Reactions

MFCD32708787 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can convert MFCD32708787 into its reduced forms, often using reducing agents such as hydrogen gas or metal hydrides.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reducing Agents: Reducing agents such as sodium borohydride and lithium aluminum hydride are frequently used.

Catalysts: Catalysts like palladium on carbon or platinum are often employed to facilitate reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield various oxidized forms, while reduction can produce different reduced derivatives.

Scientific Research Applications

MFCD32708787 has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a standard in analytical chemistry.

Biology: The compound is employed in biochemical assays and as a probe in molecular biology studies.

Medicine: MFCD32708787 is investigated for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: It is utilized in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism by which MFCD32708787 exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s activity is often mediated through pathways that regulate cellular processes, such as signal transduction or metabolic pathways.